12-Hydroxyheptadecatrienoic acid

• CAS No.: 54397-84-1
• Product Name: 12-Hydroxyheptadecatrienoic acid
• Molecular Formula: C17H28O3
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (5Z,8E,10E,12S)-12-hydroxyheptadeca-5,8,10-trienoic acid
• Standard InChI: InChI=1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h5-8,11,14,16,18H,2-4,9-10,12-13,15H2,1H3,(H,19,20)/b7-5-,8-6+,14-11+/t16-/m0/s1
• Standard InChIKey: KUKJHGXXZWHSBG-WBGSEQOASA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/C=C/C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(C=CC=CCC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C=CC=CCC=CCCCC(=O)O)O
• Appearance: Assay:≥97%A solution in ethanol
• Physical Description: Solid
• Description: 12S-Hhtre, also known as 12s-hht, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, 12S-hhtre is considered to be an eicosanoid lipid molecule. 12S-Hhtre is considered to be a practically insoluble (in water) and relatively neutral molecule. 12S-Hhtre has been detected in multiple biofluids, such as blood and urine. Within the cell, 12S-hhtre is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.; 12S-HHTrE is a trienoic fatty acid that consists of (5Z,8E,10E)-heptadeca-5,8,10-trienoic acid bearing an additional 12S-hydroxy substituent. It is a conjugate acid of a 12(S)-HHTrE(1-).
• Synonyms: 12-HHT; 12-hydroxy-5,8,10-heptadecatrienoic acid; 12-hydroxy-5,8,10-heptadecatrienoic acid, (E,Z,Z)-isomer; 12-hydroxy-5,8,10-heptadecatrienoic acid, (S)-(E,Z,Z)-isomer; 12-hydroxy-5,8,10-heptadecatrienoic acid, (S)-(Z,E,E)-isomer; 12-hydroxy-5,8,10-heptadecatrienoic acid, (S)-isomer; 12-L-hydroxy-5,8,10-heptadecatrienoic acid; hydroxyheptadecatrienoic acid
• PubChem Compound: 5283141
• Last Modified: Nov 11 2021